Methyl 2-amino-2-methyl-3-phenylpropanoate hydrochloride
Overview
Description
Molecular Structure Analysis
The molecular formula of “Methyl 2-amino-2-methyl-3-phenylpropanoate hydrochloride” is not explicitly mentioned in the available resources . More detailed structural information, such as 2D or 3D conformers, are also not available.Chemical Reactions Analysis
Information regarding the chemical reactions involving “Methyl 2-amino-2-methyl-3-phenylpropanoate hydrochloride” is not available in the resources I have .Physical And Chemical Properties Analysis
The physical and chemical properties of “Methyl 2-amino-2-methyl-3-phenylpropanoate hydrochloride” are not detailed in the available resources .Scientific Research Applications
- Summary of the Application : This compound, also known as NPAA-36, has been synthesized and evaluated for its anti-inflammatory and antinociceptive activities. The research was conducted in comparison to a well-known anti-inflammatory 2-arylpropionic acid derivative - drug ketoprofen .
- Methods of Application or Experimental Procedures : A new method of NPAA-36 synthesis was developed and experiments were carried out. The compound was injected in a dose of 10 mg/kg (i.p.) .
- Results or Outcomes : The compound inhibited xylene-induced ear oedema by about 31.1%, proving its anti-inflammatory properties. The antinociceptive activity of NPAA-36 was assessed in tail-flick test by the ability to increase the tail cut-off latency by 36.78% within 60 min after injection at the same dose. Investigation of the ulcerogenic properties of NPAA-36 demonstrated that it exhibited lower gastrointestinal toxicity than a well-known arylpropionic acid derivative NSAID .
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Methylamines as Catalysts or Raw Materials : Methylamines, which include compounds like “Methyl 2-amino-2-methyl-3-phenylpropanoate hydrochloride”, are used directly as catalysts or as raw materials to produce other compounds with catalytic activity. They are also used in the manufacture of intermediates to make pharmaceuticals .
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Use in Foods and Pharmaceuticals : Amino acids and their derivatives, such as “Methyl 2-amino-2-methyl-3-phenylpropanoate hydrochloride”, are widely used in pharmaceuticals and foods .
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Methylamines as Catalysts or Raw Materials : Methylamines, which include compounds like “Methyl 2-amino-2-methyl-3-phenylpropanoate hydrochloride”, are used directly as catalysts or as raw materials to produce other compounds with catalytic activity. They are also used in the manufacture of intermediates to make pharmaceuticals .
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Use in Foods and Pharmaceuticals : Amino acids and their derivatives, such as “Methyl 2-amino-2-methyl-3-phenylpropanoate hydrochloride”, are widely used in pharmaceuticals and foods .
Safety And Hazards
Future Directions
properties
IUPAC Name |
methyl 2-amino-2-methyl-3-phenylpropanoate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO2.ClH/c1-11(12,10(13)14-2)8-9-6-4-3-5-7-9;/h3-7H,8,12H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VUYGLGCVKCLWPY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=CC=CC=C1)(C(=O)OC)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40515325 |
Source
|
| Record name | Methyl alpha-methylphenylalaninate--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40515325 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.70 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-amino-2-methyl-3-phenylpropanoate hydrochloride | |
CAS RN |
64665-60-7 |
Source
|
| Record name | Phenylalanine, α-methyl-, methyl ester, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=64665-60-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl alpha-methylphenylalaninate--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40515325 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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